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Compound of Interest

Compound Name: 4-Hydroxy-3-propylbenzoic acid
CAS No.: 119865-13-3
Cat. No.: B189824
Get Quote
. J

4-Hydroxybenzoic acid (also known as p-hydroxybenzoic acid or PHBA) is a
monohydroxybenzoic acid, a phenolic compound that serves as a pivotal building block in both
biological systems and industrial chemistry.[1] It is a white crystalline solid, slightly soluble in
water but more soluble in polar organic solvents like alcohols and acetone.[1] Its structure,
combining a carboxylic acid and a phenol, imparts a unique reactivity that makes it a versatile
precursor for a vast array of commercially significant molecules.

Physicochemical Properties

A clear understanding of 4-HBA's fundamental properties is essential for its application in
synthesis and formulation.
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Property Value Reference(s)
CAS Number 99-96-7 [1]
Molecular Formula C7He0Os3 [1]
Molecular Weight 138.12 g/mol [1]
Melting Point 214-217 °C [1]
Boiling Point Decomposes [1]
Acidity (pKa) 4.54 [1]
Density 1.46 g/cm3 [1]
Solubility in Water ~5g/Lat 25 °C [1]
Log P (Octanol/Water) 1.37at25°C [2]

Synthesis and Production

The primary industrial route to 4-HBA is the Kolbe-Schmitt reaction, a carboxylation process
that leverages the nucleophilic character of a phenoxide ion.[1][3][4] The choice of the alkali
metal cation is the critical determinant of regioselectivity. While sodium phenoxide preferentially
yields the ortho-isomer (salicylic acid), potassium phenoxide favors the formation of the para-
isomer, 4-HBA.[3][4][5] This selectivity arises because the larger potassium ion is less effective
at chelating with the phenoxide oxygen and the incoming carbon dioxide, reducing the steric
hindrance for para substitution.[5][6]

The reaction is typically conducted at high temperatures (180-250°C) and pressures (5-10 atm
or higher), followed by acidification to precipitate the final product.[7][8]
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Caption: Multi-target antimicrobial mechanism of action for parabens.

Polymer Science: Liquid Crystal Polymers (LCPs)

4-HBA is a cornerstone monomer in the synthesis of high-performance thermotropic liquid
crystal polymers (LCPs). [9]lts rigid, linear "rod-like" structure is essential for forming the highly
ordered polymer chains that exhibit liquid crystalline behavior in the melt phase. [9]This
molecular order translates into exceptional material properties, including:

High tensile strength and modulus

Excellent thermal stability

Superior chemical resistance

Low melt viscosity
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These properties make LCPs derived from 4-HBA invaluable in demanding applications like
advanced electronics, aerospace components, and medical devices. [9]The properties of the
final polymer can be precisely tuned by adjusting the molar ratio of 4-HBA to other
comonomers, such as 6-hydroxy-2-naphthoic acid (HNA) or terephthalic acid (TA). [9][10]

Polymer .
. Glass Transition . L .
Composition Melting Temp. (Tm)  Application Insight

Temp. (T
(Molar Ratio) - (Ta)

Standard
composition for
HBA/HNA (73/27) ~110 °C ~280 °C high-flow injection
molding
applications.

Lower melting point

improves
HBA/HNA (58/42) ~105 °C ~240 °C -

processability for

complex parts.

| HBA/TA/BP (60/20/20) | ~140 °C | ~340 °C | Higher thermal stability for high-temperature
electronic components. |

(Note: HBA = 4-Hydroxybenzoic Acid, HNA = 6-Hydroxy-2-Naphthoic Acid, TA = Terephthalic
Acid, BP = 4,4'-Biphenol. Data are representative values compiled from industry knowledge
and literature.)[9][10]

Pharmaceutical Intermediates

Beyond its use in preservatives, 4-HBA serves as a key precursor in the synthesis of various
active pharmaceutical ingredients (APIs). [1]Examples of drugs synthesized from a 4-HBA
starting point include nifuroxazide (an intestinal antiseptic), ormeloxifene (a selective estrogen
receptor modulator), and orthocaine (a local anesthetic). [1][7]

Biological Activity and Toxicology
Intrinsic Activity of 4-HBA
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4-HBA itself exhibits biological activity. It is a known antioxidant capable of neutralizing free
radicals and reducing oxidative stress. [7][11][12]This activity is crucial in protecting cells from
damage to lipids, proteins, and DNA. [11]It also possesses anti-inflammatory properties, partly
by modulating signaling pathways like NF-kB and inhibiting the production of pro-inflammatory
cytokines. [11][12]

Pharmacokinetics of Parabens

The route of exposure significantly impacts the pharmacokinetic profile of parabens.

e Oral Exposure: When ingested, parabens are rapidly absorbed from the gastrointestinal tract
and quickly hydrolyzed by esterase enzymes in the liver and other tissues into 4-HBA. [13]
[14]This primary metabolite, along with its conjugates, is then rapidly excreted in the urine,
with a short terminal half-life. [L5]For propylparaben, the terminal half-life after oral
administration is approximately 2.9 hours. [15]

o Dermal Exposure: Absorption through the skin is slower. [16][17]Importantly, some of the
paraben bypasses the "first-pass” metabolism that occurs with oral ingestion. This leads to a
longer apparent half-life and a higher proportion of the biologically active, unconjugated
paraben reaching systemic circulation compared to oral exposure. [16][17]For instance, the
terminal elimination half-lives for dermally applied methyl-, ethyl-, and propylparaben were
found to be 12.2 h, 12.0 h, and 9.3 h, respectively. [16][17]

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://en.wikipedia.org/wiki/4-Hydroxybenzoic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189131/
https://www.rupahealth.com/biomarkers/4-hydroxybenzoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189131/
https://www.rupahealth.com/biomarkers/4-hydroxybenzoic-acid
https://cosmoderma.org/understanding-parabens-a-literature-review/
https://dandlelionmedical.com/wp-content/uploads/2021/08/Safety-Assesment-of-Parabens-2018.pdf
https://pubmed.ncbi.nlm.nih.gov/31234001/
https://pubmed.ncbi.nlm.nih.gov/31234001/
https://pubmed.ncbi.nlm.nih.gov/36220432/
https://snu.elsevierpure.com/en/publications/pharmacokinetics-of-transdermal-methyl-ethyl-and-propylparaben-in/
https://pubmed.ncbi.nlm.nih.gov/36220432/
https://snu.elsevierpure.com/en/publications/pharmacokinetics-of-transdermal-methyl-ethyl-and-propylparaben-in/
https://pubmed.ncbi.nlm.nih.gov/36220432/
https://snu.elsevierpure.com/en/publications/pharmacokinetics-of-transdermal-methyl-ethyl-and-propylparaben-in/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

4 Oral Exposure Route N

Ingestion
(Food, Medicine)
v

(Rapid Gl Absorptior)

Extensive First-Pass

Metabolism (Liver)

Primary Metabolite:
4-HBA & Conjugates

Rapid Urinary Excretion
(Short Half-Life)

J

Dermal Exposure Route
Topical Application
(Cosmetics)

v
(Slower Dermal Absorption)

Y

(Systemic Circulatior)

Higher % of Unconjugated Paraben
+ 4-HBA Metabolites

Slower Urinary Excretion
(Longer Half-Life)

Click to download full resolution via product page

Caption: Comparative pharmacokinetic pathways of parabens via oral vs. dermal exposure.

Toxicology and Safety Profile

4-HBA is considered to have low toxicity, with an oral LDso in mice of 2200 mg/kg. [7]The safety
of its paraben derivatives, however, has been a subject of public and scientific discussion.

* Acute Toxicity: Parabens are generally considered to have low acute toxicity. [14]* Endocrine
Activity: The primary concern revolves around their potential as endocrine disruptors due to
weak estrogenic activity observed in in vitro and in vivo studies. [7][13][14]However, this
activity is many orders of magnitude weaker than that of the natural hormone estradiol.
[13]The rapid metabolism of parabens to the less active 4-HBA is a key factor in mitigating
this risk. [18]Regulatory bodies generally consider the short-chain parabens (methyl, ethyl,
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propyl, butyl) safe for use in cosmetics at current permitted concentrations, as they do not
induce adverse estrogen-receptor-mediated effects in intact animals. [19]* Sensitization: 4-
HBA is considered a mild dermal sensitizer, and parabens can, in rare cases, cause allergic

contact dermatitis, though the prevalence is low. [13][20]

Environmental Fate and Biodegradation

4-Hydroxybenzoic acid is readily biodegradable in the environment. [2]Microbial degradation is
the primary removal mechanism. The catabolic pathway typically begins with the hydroxylation
of 4-HBA to form protocatechuate (3,4-dihydroxybenzoic acid). [21][22] This intermediate then
undergoes oxygenolytic ring cleavage (either ortho- or meta-cleavage), and the resulting
products are funneled into the central tricarboxylic acid (TCA) cycle. [21][22]Under some
conditions, particularly anaerobic, 4-HBA can be decarboxylated to phenol before further
degradation. [23][24]
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Caption: Primary microbial degradation pathways for 4-hydroxybenzoic acid.

Conclusion

4-Hydroxybenzoic acid is a foundational platform chemical whose structural simplicity belies its
immense utility. Through straightforward chemical modifications, primarily esterification, it gives
rise to the paraben family, which has been a cornerstone of product preservation for decades.
Its rigid molecular geometry also makes it an indispensable monomer for creating high-
performance liquid crystal polymers that enable modern technological advancements. While
the biological activity of its derivatives warrants continued scientific scrutiny, a thorough
understanding of their metabolism and dose-response relationships provides a robust
framework for their safe and effective application. From biosynthesis to biodegradation, the
lifecycle of 4-HBA and its derivatives exemplifies the elegant interplay between fundamental
organic chemistry and applied science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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